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Compound of Interest

Compound Name: Cyclohexylsilane

Cat. No.: B098443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cyclohexylsilane and its derivatives are valuable reagents in organic synthesis and materials

science. However, their utility is matched by a set of health and safety considerations that

demand rigorous adherence to proper handling protocols. This technical guide provides an in-

depth overview of the health and safety aspects of cyclohexylsilane compounds, with a focus

on providing researchers, scientists, and drug development professionals with the knowledge

to mitigate risks effectively.

Physicochemical and Hazard Profile
While specific data for the parent Cyclohexylsilane (C₆H₁₁SiH₃) is not readily available, the

following table summarizes the key quantitative safety and physical property data for several

commercially available Cyclohexylsilane derivatives. This information provides a strong

indication of the hazard profile to be expected when working with this class of compounds.
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Property
Cyclohexyl(dimeth
oxy)methylsilane

Cyclohexyltrimetho
xysilane

Cyclohexane (for
comparison)

CAS Number 17865-32-6
Not specified in

results
110-82-7

Physical State Liquid Liquid Liquid

Boiling Point 201 °C / 393.8 °F No data available 80.7 °C / 177.3 °F[1]

Flash Point 66 °C / 150.8 °F Combustible liquid -20 °C / -4 °F[1][2]

Melting Point -72 °C / -97.6 °F No data available 4 - 7 °C / 39 - 45 °F[1]

Lower Explosive Limit No data available No data available 1.2 - 1.3%[1][2]

Upper Explosive Limit No data available No data available 8.3 - 8.4%[1][2]

Autoignition Temp. No data available No data available 260 °C / 500 °F[1]

Vapor Density No data available > 1 (Air = 1) 2.9 (Air = 1)

Specific Gravity No data available No data available 0.779 @ 25 °C[1]

Health and Safety Hazards
The primary hazards associated with cyclohexylsilane derivatives stem from their reactivity,

particularly with moisture, and their potential for causing skin and eye irritation. Inhalation of

vapors may also lead to respiratory tract irritation.
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Key Health & Safety Hazards

Reactivity

Reacts with Water/Moisture

Incompatible Materials
(Oxidizers, Acids, Alcohols)

Health Hazards

Skin Irritation

Serious Eye Irritation

Respiratory Tract Irritation

Flammability

Combustible Liquid

Avoid Heat, Sparks, Flames
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Safe Handling Workflow for Cyclohexylsilanes

1. Preparation & Risk Assessment

2. Handling & Use

Proceed with caution

Review SDS Select appropriate PPE Ensure proper ventilation

3. Storage

After use

5. Emergency Response

In case of incident

Work in a fume hood Avoid ignition sources Exclude moisture

4. Waste Disposal

For disposal

Tightly closed container Cool, dry, well-ventilated area Away from incompatible materials

Follow local regulations Approved waste container

Spill response Firefighting measures First aid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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